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Introduction

Poly(vinyl chloride), commonly known as PVC, is the third most-produced synthetic plastic

polymer globally.[1] It is a high-strength, versatile thermoplastic material valued in research and

pharmaceutical settings for its durability, cost-effectiveness, biocompatibility, and resistance to

many inorganic chemicals, diluted acids, and alkalis.[1][2][3] Common laboratory and medical

applications include flexible tubing, single-use containers, surgical gloves, blood bags,

intravenous (IV) infusion sets, and pharmaceutical blister packaging.[1][2][3][4]

While PVC's properties make it suitable for a wide range of applications, its use in drug

development and research requires careful consideration of two critical phenomena: the

sorption of drug substances onto the PVC matrix and the leaching of chemical additives,

primarily plasticizers, from the polymer into the laboratory or drug solutions.[5][6][7] These

interactions can impact experimental results, drug efficacy, and patient safety.
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General Laboratory Apparatus: Flexible PVC tubing is a staple for fluid transfer lines in

various experimental setups due to its clarity, flexibility, and low gas permeability.[3] It is also

fabricated into protective sheeting, containers, and disposable vinyl gloves for handling non-

hazardous materials.[1]

Drug Delivery Systems: Plasticized PVC is extensively used for IV bags and infusion tubing.

[1][2] Its flexibility and transparency are advantageous for administering therapeutic agents.

However, interactions between the drug and the PVC material are a significant concern.

Pharmaceutical Packaging: Rigid PVC films are standard for creating blister packs for solid

dosage forms like tablets and capsules.[2][4] These films provide a protective barrier against

moisture and oxygen, preserving the stability and shelf life of medications.[2]

Critical Considerations for PVC Use in a Research Context

Drug Sorption: Many therapeutic agents, particularly those that are lipophilic (fat-soluble),

can be lost from a solution through adsorption (adhering to the surface) or absorption

(diffusing into the polymer matrix) when they come into contact with PVC.[5][8][9] This loss

can reduce the effective dose of a drug delivered in preclinical or clinical studies, leading to

inaccurate data and potentially reduced therapeutic efficacy.[6] Drugs like diazepam,

nitroglycerin, and insulin are known to exhibit significant sorption to PVC.[6][10]

Plasticizer Leaching: To impart flexibility, PVC is compounded with additives called

plasticizers, which are not chemically bound to the polymer chain.[11][12] The most common

plasticizer, di(2-ethylhexyl) phthalate (DEHP), can migrate or "leach" from the PVC material

into solutions it contacts.[7][12] This is a major concern in drug development and patient

care, as leached plasticizers can contaminate sterile preparations and have been linked to

toxicological effects.[7][13] The rate of leaching is influenced by temperature, contact time,

and the lipophilicity of the solution.[12][14]

Data Presentation
The following tables summarize key quantitative data regarding the performance and

characteristics of PVC in a laboratory setting.

Table 1: Chemical Compatibility of Poly(vinyl chloride) This table provides a general guide to

the resistance of rigid PVC to various chemicals at room temperature over a 48-hour exposure
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period. Plasticized (flexible) PVC may exhibit lower resistance.
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Chemical Class Reagent Example
Compatibility
Rating

Notes

Acids (Dilute)
Hydrochloric Acid

(<37%)
A - Excellent

Can be used at

concentrations up to

60°C.[15]

Acids (Strong

Oxidizing)
Nitric Acid (>50%) D - Severe Effect

Hot or concentrated

nitric acid will attack

PVC.[15]

Acids (Organic) Acetic Acid (>20%)
C - Fair to D - Severe

Effect

Not recommended for

continuous use,

especially at high

concentrations.[16]

[17]

Alkalis Sodium Hydroxide A - Excellent

Not attacked by alkalis

at temperatures up to

60°C.[15]

Alcohols Ethanol, Isopropanol
A - Excellent to C -

Fair

Generally good

resistance, but some

swelling may occur

with ethanol.[16]

Fats & Oils
Vegetable Oils,

Mineral Oil
A - Excellent

PVC exhibits good

resistance to fats and

oils.[15][18]

Halogens
Chlorine (moist),

Bromine
D - Severe Effect

Will attack PVC, even

at low concentrations.

[15]

Solvents (Ketones) Acetone D - Severe Effect
Not recommended for

any use.[16][19]

Solvents (Aromatic) Benzene, Toluene D - Severe Effect

Causes significant

swelling and

softening.[18]

Solvents (Chlorinated) Carbon Tetrachloride D - Severe Effect Not compatible.[18]
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Rating Key:A=Excellent; B=Good (Minor Effect); C=Fair (Moderate Effect, not for continuous

use); D=Severe Effect (Not Recommended). Data compiled from multiple sources.[15][16][18]

[19] Always test under specific application conditions.

Table 2: Sorption of Selected Drugs to PVC Infusion Sets This table illustrates the percentage

of drug loss due to sorption when infused through PVC tubing compared to other materials.

Drug Concentration Flow Rate
Tubing
Material

% Drug Loss

Diazepam 20 mg / 500 mL 1 mL / min PVC
High Sorption

(up to 20%)[9]

Diazepam 10 mg / 100 mL 1 mL / min Polyolefin (PO) < 10%[8]

Nitroglycerin 50 mg / 250 mL 0.5 mL / min PVC Up to 50%[6][9]

Nitroglycerin 50 mg / 250 mL 1.0 mL / min PVC

~25% (Sorption

decreases at

higher flow rates)

[9]

Insulin 50 IU / 500 mL - PVC

Significant loss

(adsorption)[5]

[10]

Paracetamol - - PVC Negligible[5]

Clonazepam - - PVC Up to 50%[10]

Table 3: Leaching of DEHP Plasticizer from PVC Medical Devices This table shows examples

of DEHP leaching from PVC materials into various media.
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PVC Product Contact Medium Incubation Time
Amount of DEHP
Leached

Platelet Bag (PL-146) Bovine Calf Serum 1 Day
~1.1 mg / g of bag

material[20]

Platelet Bag (PL-146) Bovine Calf Serum 5 Days
~3.3 mg / g of bag

material[20]

Platelet Bag (PL-146) Normal Saline 5 Days Not detectable[20]

IV Fluid Bags 5% Dextrose - Leaching detected[21]

Enteral Nutrition Sets
Enteral Nutrition

Formula
- Leaching detected[21]

Experimental Protocols
Protocol 1: Evaluation of Drug Sorption to PVC Infusion
Tubing
Objective: To quantify the percentage loss of a drug from a solution due to sorption when

passed through a specified length of PVC tubing. This protocol is adapted from established

methodologies.[22][23]

Materials:

PVC infusion tubing (e.g., 1-meter length)

Non-PVC tubing (e.g., Polyolefin or Polyethylene) as a negative control

Glass bottle or container for the drug solution

Syringe pump or peristaltic pump

Test drug and appropriate solvent/vehicle (e.g., 5% dextrose solution)

Amber glass collection vials

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.semanticscholar.org/paper/Leaching-of-plasticizers-from-and-surface-of-PVC-Chawla-Hinberg/946dd92956e6a6c3a92fb6dc368784050ff7cac4
https://www.semanticscholar.org/paper/Leaching-of-plasticizers-from-and-surface-of-PVC-Chawla-Hinberg/946dd92956e6a6c3a92fb6dc368784050ff7cac4
https://www.semanticscholar.org/paper/Leaching-of-plasticizers-from-and-surface-of-PVC-Chawla-Hinberg/946dd92956e6a6c3a92fb6dc368784050ff7cac4
https://www.researchgate.net/post/How-to-reduce-leched-out-of-plasticizers-from-PVC-plastics
https://www.researchgate.net/post/How-to-reduce-leched-out-of-plasticizers-from-PVC-plastics
https://pmc.ncbi.nlm.nih.gov/articles/PMC5408709/
https://www.researchgate.net/publication/314865400_Evaluation_of_Drug_Sorption_to_PVC-_and_Non-PVC-based_Tubes_in_Administration_Sets_Using_a_Pump
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607031?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Validated High-Performance Liquid Chromatography (HPLC) system with a suitable detector

(e.g., UV)

Methodology:

Solution Preparation:

Prepare a stock solution of the test drug (e.g., 1 mg/mL in methanol for diazepam).[22]

Dilute the stock solution to the final, clinically relevant concentration in the chosen vehicle

(e.g., dilute to 100 µg/mL diazepam in 100 mL of 5% dextrose solution).[22] Prepare a

sufficient volume for the entire experiment.

Take a "time zero" sample directly from the glass bottle to establish the initial

concentration (C₀).

Experimental Setup:

Cut a precise length (e.g., 1 meter) of the PVC tubing to be tested.

Connect the tubing to the glass drug reservoir and the infusion pump according to the

manufacturer's instructions.

Prime the tubing by running the drug solution through it for a brief period to waste,

ensuring the entire line is filled.

Sample Collection:

Set the pump to a clinically relevant flow rate (e.g., 1 mL/min for diazepam).[8][22]

Begin the infusion and start a timer.

Collect effluent samples (e.g., 1 mL) into amber vials at specified time points (e.g., 5, 30,

60, 120, and 240 minutes).[22]

Analysis:
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Analyze the drug concentration of the "time zero" sample and all collected effluent

samples using the validated HPLC method.[22]

Perform the experiment in triplicate to ensure reproducibility.

Data Calculation:

Calculate the percentage of drug delivered at each time point (t) using the formula:

% Delivered = (Concentration at time t / Initial Concentration C₀) * 100

Calculate the percentage of drug sorbed (lost) at each time point:

% Sorbed = 100 - % Delivered

Protocol 2: Quantification of Leached Plasticizers from
PVC Labware
Objective: To measure the amount of a target plasticizer (e.g., DEHP) that migrates from a PVC

material into a solvent under controlled conditions. This protocol is based on standard migration

testing principles.[14][24]

Materials:

PVC material sample (e.g., a section of tubing, a piece of film)

Extraction solvent (select based on application, e.g., n-hexane for fatty simulants, 50%

ethanol for alcoholic simulants, or purified water).

Sealed glass containers with PTFE-lined caps

Forced convection oven or incubator

Analytical balance

Volumetric glassware

Validated analytical system: Gas Chromatography-Mass Spectrometry (GC-MS) or HPLC.
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Methodology:

Sample Preparation:

Cut a sample of the PVC material of a known surface area or weight. Ensure clean cuts

and handle with forceps to avoid contamination.

Weigh the sample accurately using an analytical balance.

Extraction/Incubation:

Place the PVC sample into a glass container.

Add a precise volume of the pre-heated extraction solvent, ensuring the sample is fully

submerged. The ratio of sample surface area to solvent volume should be standardized

(e.g., 6 dm² per 1 L of solvent).

Seal the container tightly.

Place the assembly in an oven set to a specified temperature (e.g., 50°C) for a defined

period (e.g., 72 hours) to accelerate migration.[25]

Sample Analysis:

After incubation, cool the container to room temperature.

Carefully remove the PVC sample.

The remaining solvent now contains the leached plasticizer.

Prepare a calibration curve using standards of the target plasticizer (e.g., DEHP).

Analyze an aliquot of the solvent using a validated GC-MS or HPLC method to determine

the concentration of the leached plasticizer.

Data Calculation:

Calculate the total mass of the plasticizer that leached into the solvent.
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Express the result as the mass of plasticizer leached per unit of PVC sample surface area

(e.g., µg/cm²) or per unit mass of the PVC sample (e.g., µg/g).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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